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For researchers, scientists, and drug development professionals seeking to bridge the gap
between the laboratory and public discourse, effective science communication training is
paramount. This guide provides a comparative overview of the Science Advice Skills
Development Program (SASDP) and other notable programs, offering insights into their
methodologies and impacts on enhancing science communication skills.

The Science Advice Skills Development Program (SASDP), an initiative by the International
Network for Government Science Advice (INGSA)-Africa, is designed to empower mid-career
African scientists to effectively communicate their research for policy advice.[1][2][3][4] The
program focuses on strengthening the skills needed to translate research findings into
actionable insights for policymakers and the public.[1][2][3][4] This guide compares SASDP
with other prominent science communication training programs, presenting available data on
their effectiveness and outlining methodologies for their evaluation.
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Comparative Analysis of Science Communication
Training Programs

While direct comparative studies with experimental data between these programs are not
publicly available, this section provides a structured comparison based on their core features
and reported outcomes.

Table 1: Comparison of Program Features
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Table 2: Quantitative Outcomes of Science

Communication Training
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This table summarizes available quantitative data on the impact of select science

communication training programs. Due to the nature of the available reports, the outcomes for

SASDP are primarily qualitative.

Program

Key Quantitative Findings

Science Advice Skills Development Program
(SASDP)

Reports detail mentee projects aimed at
providing evidence-based policy guidance on
topics like climate change and public health.[1]
Outcomes are described through these project
summaries rather than quantitative metrics of

skill improvement.

The Art of Science Communication (ASBMB)

A retrospective survey of former participants
found a significant increase in communication
with non-expert audiences after the course
(from 51% to 77%).[5] Participants' confidence
in their science communication skills also

significantly increased.[5]

Decoding Science (Triangulated Framework)

Analysis of evaluations from three cohorts
indicated significant improvements in trainees'

communication of science.

Science Communication Boot Camp (SCBC)

Participant surveys at pre-workshop, post-
workshop, and 2-year follow-up showed the
program was effective in helping participants
increase their communication skills and

willingness to engage with the public.

Methodologies for Evaluating Science

Communication Training

To rigorously assess the effectiveness of programs like SASDP, a structured evaluation

framework is essential. The following outlines a potential experimental protocol for such an

evaluation, drawing on established methodologies in the field.
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Experimental Protocol: A Triangulated Approach to
Evaluation

This protocol is a composite model based on best practices and is not a description of a
specific evaluation conducted for SASDP.

1. Objective: To quantitatively and qualitatively assess the impact of a science communication
training program on participants' communication skills, confidence, and engagement with non-
expert audiences.

2. Study Design: A pre-test/post-test control group design.

e Trainee Group: Scientists participating in the training program.

o Control Group: A matched group of scientists not undergoing the training.
3. Data Collection Instruments:

e Pre- and Post-Training Surveys: To measure self-assessed communication skills, confidence
levels, and frequency of public engagement activities.[5]

e Video-Recorded Presentations: Participants from both groups would deliver a short
presentation on their research to a lay audience, both before and after the training period.

» Audience Evaluation: A panel of non-expert evaluators would score the recorded
presentations based on clarity, engagement, and use of jargon.

» Semi-Structured Interviews: To gather qualitative data on the participants' experiences and
the perceived impact of the training on their work.

4. Key Metrics:
e Quantitative:
o Change in self-reported confidence scores (e.g., on a Likert scale).

o Change in the frequency of science communication activities.
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o Difference in audience evaluation scores between the trainee and control groups.

e Qualitative:

o Thematic analysis of interview transcripts to identify recurring themes related to skill
development and application.

5. Statistical Analysis:
o Paired t-tests to compare pre- and post-training scores within the trainee group.

e Independent t-tests to compare the change in scores between the trainee and control
groups.

e Analysis of covariance (ANCOVA) to control for any baseline differences between the
groups.

Visualizing the Path to Enhanced Science
Communication

The following diagrams illustrate the conceptual framework of science communication training
and a potential workflow for its evaluation.
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Conceptual Pathway of SASDP Skill Enhancement
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Caption: Conceptual pathway of SASDP skill enhancement.
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Experimental Workflow for Program Evaluation
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Caption: Experimental workflow for program evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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